Cas no 1042624-36-1 (N-{2-(1-phenylethyl)aminoethyl}acetamide)

• Product Name: N-{2-(1-phenylethyl)aminoethyl}acetamide
• CAS No: 1042624-36-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5195892
• PubChem ID: 43182795
• Update Time: 2026-03-05

N-{2-(1-phenylethyl)aminoethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[(1-phenylethyl)amino]ethyl]-
• N-{2-(1-phenylethyl)aminoethyl}acetamide

• Inchi： 1S/C12H18N2O/c1-10(12-6-4-3-5-7-12)13-8-9-14-11(2)15/h3-7,10,13H,8-9H2,1-2H3,(H,14,15)
• InChI Key： PGFYGQAQRZQUCY-UHFFFAOYSA-N
• SMILES： C(NCCNC(C1=CC=CC=C1)C)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-{2-(1-phenylethyl)aminoethyl}acetamide

Comprehensive Overview of N-{2-(1-phenylethyl)aminoethyl}acetamide (CAS No. 1042624-36-1)

N-{2-(1-phenylethyl)aminoethyl}acetamide (CAS No. 1042624-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a phenylethylamine backbone coupled with an acetamide functional group, making it a subject of interest for drug discovery and neurochemical studies. Its molecular formula and weight, along with its precise chemical structure, contribute to its potential applications in targeting specific biological pathways.

In recent years, the demand for N-{2-(1-phenylethyl)aminoethyl}acetamide has surged, particularly in academic and industrial laboratories focusing on central nervous system (CNS) research. Researchers are exploring its interactions with neurotransmitter receptors, such as dopamine and serotonin, which are critical in understanding mood disorders and cognitive functions. The compound's synthetic versatility also allows for modifications to enhance its bioavailability or selectivity, aligning with the growing trend of personalized medicine and precision drug design.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-{2-(1-phenylethyl)aminoethyl}acetamide?" Preliminary studies suggest its relevance in neurological disorders, though extensive clinical trials are still underway. Another common query revolves around its synthesis methods, with researchers seeking optimized protocols to improve yield and purity. These topics reflect the broader scientific community's focus on innovative drug development and sustainable chemistry.

The physicochemical properties of N-{2-(1-phenylethyl)aminoethyl}acetamide, such as solubility, melting point, and stability, are critical for its formulation and storage. These parameters are often discussed in forums and publications, highlighting the compound's laboratory handling requirements. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are widely shared to aid in identification and quality control, addressing the need for reproducible research in synthetic chemistry.

From an SEO perspective, keywords like "CAS 1042624-36-1 supplier", "N-{2-(1-phenylethyl)aminoethyl}acetamide synthesis", and "biological activity of phenylethylamine derivatives" are highly relevant. These terms cater to both commercial and academic audiences, ensuring the content reaches stakeholders in pharmaceutical manufacturing and biomedical research. The compound's alignment with trending topics like neurodegenerative disease treatment and green chemistry further enhances its online visibility.

In conclusion, N-{2-(1-phenylethyl)aminoethyl}acetamide (CAS No. 1042624-36-1) represents a promising candidate for advancing medicinal chemistry and neuroscience. Its multifaceted applications, coupled with ongoing research, position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and molecular innovation.